Cas no 317833-45-7 (4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone)

• Product Name: 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone
• CAS No: 317833-45-7
• MF: C₂₃H₁₇F₂N₃O₄
• MW: 437.395592451096
• CID: 5025055
• Update Time: 2025-06-30

4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone
• 4-(2,6-difluorobenzoyl)-3-methyl-1-[(4-nitrophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• Oprea1_624985
• MLS001166363
• HMS2860A17
• SMR000549619
• 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone

• Inchi： 1S/C23H17F2N3O4/c1-14-22(29)26(13-15-9-11-16(12-10-15)28(31)32)19-7-2-3-8-20(19)27(14)23(30)21-17(24)5-4-6-18(21)25/h2-12,14H,13H2,1H3
• InChI Key： ZSXAWCYOMNLHGK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1C2C=CC=CC=2N(CC2C=CC(=CC=2)[N+](=O)[O-])C(C1C)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 715
• XLogP3: 4
• Topological Polar Surface Area: 86.4

Additional information on 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone

Introduction to 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone and Its Significance in Modern Chemical Biology

The compound with the CAS number 317833-45-7, identified as 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the quinoxaline family, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups, including 2,6-difluorobenzoyl, 4-nitrobenzyl, and the dihydroquinoxalinone core, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

Quinoxalines have long been recognized for their pharmacological potential due to their ability to interact with various biological targets. The presence of fluorine atoms in the 2,6-difluorobenzoyl moiety enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the nitro group in the 4-nitrobenzyl substituent introduces a polar region that can facilitate interactions with biological receptors. These structural features collectively contribute to the compound's versatility and potential utility in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Studies have demonstrated that quinoxalines can exhibit inhibitory effects on enzymes and receptors involved in various diseases, including cancer, inflammation, and infectious disorders. The specific configuration of 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone makes it an intriguing subject for further investigation into its pharmacological properties.

In particular, the dihydroquinoxalinone scaffold is known to possess significant bioactivity. Research has shown that this moiety can modulate enzyme activity by binding to active sites or allosteric regions. The combination of difluorobenzoyl and nitrobenzyl groups further refines its interaction profile, potentially allowing for selective targeting of specific biological pathways. This specificity is crucial for developing drugs with minimal side effects and enhanced efficacy.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The preparation of 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone involves multi-step reactions that often require specialized equipment and expertise. However, recent innovations in synthetic chemistry have made it possible to streamline these processes, making the production of such compounds more efficient and scalable.

One notable aspect of this compound is its potential as a lead molecule for drug development. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this molecule interacts with biological targets at the atomic level. These studies not only provide insights into its mechanism of action but also guide modifications that could enhance its therapeutic potential.

Moreover, the incorporation of fluorine atoms into pharmaceuticals has been well-documented for improving drug properties such as bioavailability and resistance to metabolic degradation. The presence of these atoms in the 2,6-difluorobenzoyl group of our compound suggests that it may exhibit similar advantages. This feature is particularly relevant in today's drug discovery landscape where optimizing pharmacokinetic profiles is essential for successful clinical translation.

Recent publications have begun to explore the biological activities of various quinoxaline derivatives. Some studies have reported inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of our compound align with those found in known bioactive molecules, suggesting that it may share similar mechanisms of action. Further experimental validation is needed to confirm these hypotheses but preliminary data are promising.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models are now capable of predicting the binding affinity and toxicity profiles of compounds with remarkable accuracy. By integrating these tools into the early stages of drug design, researchers can prioritize promising candidates like 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone based on both theoretical data and experimental evidence.

In conclusion, 4-(2,6-Difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone (CAS no 317833-45-7) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for exploring new treatments across multiple disease areas. As research continues to uncover its full potential, this compound is poised to make significant contributions to modern medicine.